Cas no 2228090-82-0 (2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid
• CAS No: 2228090-82-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6406416
• PubChem ID: 165790302
• Update Time: 2025-06-08

2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid
• 2228090-82-0
• 2-amino-2-[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]acetic acid
• EN300-1739116

• Inchi： 1S/C9H13N3O2/c1-12-5-11-4-6(12)9(2-3-9)7(10)8(13)14/h4-5,7H,2-3,10H2,1H3,(H,13,14)
• InChI Key： CXAYVFFDQFJNDA-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2=CN=CN2C)CC1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid (CAS No. 2228090-82-0)

2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid, identified by its CAS number 2228090-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural versatility and potential biological activity. The presence of an amino group and a 1-methyl-1H-imidazole substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The structural framework of 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The cyclopropyl ring, a three-membered carbon structure, introduces steric constraints that can influence the compound's interactions with biological targets. Meanwhile, the amino group serves as a potential site for hydrogen bonding, enhancing binding affinity to biological receptors. The 1-methyl-1H-imidazole moiety adds another layer of complexity, as imidazole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor modulation.

In recent years, there has been growing interest in the development of novel compounds with cyclopropylacetic acid cores due to their reported efficacy in modulating inflammatory pathways and enzymatic activities. For instance, studies have demonstrated that derivatives of this class can interact with cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of prostaglandins involved in pain and inflammation. The specific arrangement of functional groups in 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid suggests potential applications in the management of inflammatory disorders, where precise targeting is crucial.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of the cyclopropyl ring and the imidazole substituent creates a unique chemical profile that may enable interactions with multiple biological targets. This polypharmacophoric nature is increasingly recognized as a strategy to develop multifunctional therapeutics that can address complex diseases more effectively than single-target agents. Preliminary computational studies have suggested that 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid may exhibit binding affinity to several enzymes and receptors implicated in metabolic disorders, cancer, and neurodegenerative diseases.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design, leveraging computational methods to predict and optimize molecular interactions. The structural features of 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid, particularly the rigid cyclopropyl ring and the flexible imidazole moiety, make it an attractive candidate for such approaches. By integrating experimental data with computational modeling, researchers can refine the compound's structure to enhance its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These efforts are crucial for translating promising candidates into viable therapeutic agents.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds are known for their broad spectrum of biological activities, ranging from antimicrobial effects to anti-inflammatory and anticancer properties. The 1-methyl substitution on the imidazole ring in 2-amino-2-1-(1-methyl-1H-imidazol-5-yl)cyclopropylacetic acid is particularly noteworthy, as it can modulate electronic properties and influence binding interactions with biological targets. Such modifications are often employed to fine-tune pharmacological profiles, ensuring optimal efficacy while minimizing off-target effects.

In clinical research settings, compounds like 2-amino-2-1-(1-methyl-1H-imidazol-5-y)cyclopropylacetic acid are being evaluated for their potential therapeutic benefits across multiple disease areas. For example, studies have explored their role in modulating immune responses by targeting pathways involved in inflammation and autoimmunity. Additionally, preliminary data suggest that these molecules may exhibit antiproliferative effects against certain cancer cell lines by interfering with key signaling cascades. Such findings underscore the compound's versatility and highlight its potential as a lead molecule for further drug development.

The synthesis of 2-amino--(l-methyl-lH-imidazol--5--yI)-cycIopropyllactIC acID (CAS No: 2228090--82--0) presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to introduce specific functional groups at desired positions while maintaining stereochemical integrity. These innovations are critical for producing analogs with tailored pharmacological properties.

As research continues to uncover new biological functions associated with cyclopropylacetic acid derivatives, compounds like CAS No: 2228090--82--0 will likely play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for designing molecules that can interact selectively with disease-relevant targets while minimizing side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of these advanced scaffolds.